Cas no 866040-78-0 (N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide)

• Product Name: N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide
• CAS No: 866040-78-0
• CID: 4662495
• Update Time: 2025-06-10

N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-[2-(METHYLAMINO)-1,3-THIAZOL-4-YL]PHENYL)HEXANAMIDE
• Hexanamide, N-[3-[2-(methylamino)-4-thiazolyl]phenyl]-
• N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide

Professional Introduction to N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide (CAS No. 866040-78-0)

N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide, a compound with the CAS number 866040-78-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide incorporates a combination of heterocyclic and aromatic moieties, which contribute to its distinct pharmacological profile.

The core of this compound is the 1,3-thiazole ring system, which is known for its presence in numerous bioactive molecules. The 1,3-thiazole moiety is particularly noteworthy for its ability to interact with biological targets in a manner that can modulate various physiological processes. In particular, the presence of a methylamino group at the 2-position of the thiazole ring enhances the compound's reactivity and binding affinity to specific biological receptors. This feature makes N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide a promising candidate for further investigation in drug discovery.

The phenyl group attached to the thiazole ring via a hexanamide linker introduces another layer of complexity to the compound's pharmacological behavior. The phenyl ring is a common structural element in many pharmaceuticals due to its ability to engage in hydrophobic interactions and π-stacking with biological targets. The hexanamide linker not only connects the phenyl group to the thiazole moiety but also influences the overall conformation and solubility of the compound. These structural features collectively contribute to the unique pharmacokinetic properties of N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,3-thiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that derivatives of 1,3-thiazole can effectively interact with enzymes and receptors involved in various disease pathways. The methylamino group in N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide is believed to enhance these interactions by increasing the compound's basicity and thus improving its binding affinity to acidic biological targets.

The phenyl moiety further extends the potential applications of this compound by providing a platform for further chemical modifications. Researchers have explored various derivatives of this structure to optimize their pharmacological properties. For instance, substituents on the phenyl ring can be altered to fine-tune solubility, metabolic stability, and target specificity. These modifications are crucial for developing compounds that can effectively reach their intended biological targets while minimizing off-target effects.

In vitro studies have begun to uncover the mechanistic aspects of N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide's activity. Initial experiments suggest that this compound may exert its effects by inhibiting key enzymes or modulating receptor activity. For example, preliminary data indicate that it may interfere with signaling pathways involved in inflammation or cancer progression. These findings are particularly exciting as they provide a foundation for further exploration into potential therapeutic applications.

The hexanamide linker in the molecular structure also plays a critical role in determining the compound's overall behavior. This linker not only affects the conformation of the molecule but also influences its solubility and bioavailability. In drug development, optimizing these properties is essential for ensuring that a compound can reach its target site effectively and maintain stability under physiological conditions. The hexanamide moiety in N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide appears well-suited for these requirements, providing a balance between flexibility and stability.

As research continues to progress, N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide is poised to become a valuable tool in drug discovery efforts. Its unique structural features and promising pharmacological profile make it an attractive candidate for further investigation. Researchers are exploring various synthetic routes to optimize its production and are conducting comprehensive studies to evaluate its safety and efficacy profile.

The integration of computational methods into drug discovery has also accelerated the development process for compounds like N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. These predictions can guide modifications to improve potency and reduce potential side effects. As computational power continues to advance, such methods will become increasingly indispensable in pharmaceutical research.

In conclusion, N-{3-[2-(methylamino)-1,3-thiazol-4-yl]phenyl}hexanamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological profile. The combination of heterocyclic and aromatic moieties provides a versatile platform for developing novel therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its potential applications in medicine.